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Compound of Interest

Compound Name: NNC 26-9100

Cat. No.: B1679357

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility and handling of NNC 26-9100, a selective
somatostatin receptor subtype-4 (sst4) agonist.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving NNC 26-9100?

Al: The recommended solvent for NNC 26-9100 is Dimethyl Sulfoxide (DMSO).
Q2: What is the reported solubility of NNC 26-9100 in DMSQO?

A2: Several suppliers report the solubility of NNC 26-9100 in DMSO to be less than 27.82
mg/mL, with some providing a maximum concentration of 50 mM.[1][2][3][4][5] It is crucial to
refer to the batch-specific data on the Certificate of Analysis provided by the supplier.

Q3: How should NNC 26-9100 be stored?

A3: NNC 26-9100 should be stored at -20°C.[1][2][3][6] Once dissolved in DMSO, it is
recommended to store the stock solution in aliquots at -80°C for up to six months or at -20°C
for up to one month to avoid repeated freeze-thaw cycles.[1]

Q4: What is the mechanism of action of NNC 26-9100?

A4: NNC 26-9100 is a selective sst4 receptor full agonist with a Ki of 6 nM and an EC50 of 2
nM.[7][8] Its activation of the sst4 receptor leads to the inhibition of adenylyl cyclase and an
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increase in the activity of neprilysin, an enzyme involved in the degradation of amyloid-f3
peptides.[7][9][10]

Troubleshooting Guide: Solubility Issues in DMSO

Q1: I've added DMSO to the NNC 26-9100 powder, but it's not fully dissolving. What should |
do?

Al: If you observe incomplete dissolution of NNC 26-9100 in DMSO at room temperature, you
can try the following to increase solubility:

e Warming: Gently warm the solution to 37°C.[1]
e Sonication: Use an ultrasonic bath to oscillate the tube for a period of time.[1]
» Vortexing: Gently vortex the solution to aid in dissolution.

Q2: My NNC 26-9100 solution in DMSO appears to have precipitated after storage. What could
be the cause and how can | resolve it?

A2: Precipitation of compounds in DMSO upon storage can be due to several factors, including
absorption of atmospheric moisture by DMSO, which can reduce the solubility of the
compound, or exceeding the solubility limit. To resolve this, you can try to redissolve the
compound by following the warming and sonication steps mentioned in the previous answer. To
prevent this, ensure your DMSO is of high purity and anhydrous, and that the stock solution
vials are tightly sealed to minimize moisture absorption. Storing in smaller, single-use aliquots
can also help.

: itative Solubili

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO <27.82 50
Ethanol <27.82 50
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Data compiled from multiple supplier datasheets.[1][2][3][4][5] For batch-specific data, please

refer to the Certificate of Analysis.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of NNC 26-9100 in DMSO

Materials:

NNC 26-9100 (Molecular Weight: 556.35 g/mol )
Anhydrous, high-purity DMSO
Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Preparation: Allow the vial of NNC 26-9100 powder and the anhydrous DMSO to equilibrate
to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of NNC 26-9100 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would
need 5.56 mg of NNC 26-9100.

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the NNC 26-9100 powder.

Mixing: Gently vortex the solution until the powder is completely dissolved. If dissolution is
slow, proceed with the following steps.

Warming (Optional): If the compound does not fully dissolve, warm the tube to 37°C in a
water bath or heat block for a few minutes.

Sonication (Optional): Following warming, place the tube in an ultrasonic bath for a short
period to facilitate dissolution.
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 Aliquotting and Storage: Once the NNC 26-9100 is fully dissolved, aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C
for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Visualizations
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NNC 26-9100 Precipitation in DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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